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This technical guide provides a comprehensive overview of Proflazepam (Ro10-3580), a

benzodiazepine derivative. The document covers its chemical identity, molecular structure, and

places it within the broader context of the benzodiazepine class regarding its mechanism of

action and analytical methodologies. Due to the limited availability of specific public data on

Proflazepam, this guide leverages established knowledge of benzodiazepines to infer its

general pharmacological and chemical characteristics.

Chemical and Physical Properties of Proflazepam
Proflazepam is chemically identified as 7-chloro-1-(2,3-dihydroxypropyl)-5-(2-fluorophenyl)-3H-

1,4-benzodiazepin-2-one[1]. Its fundamental properties are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1623392?utm_src=pdf-interest
https://www.benchchem.com/product/b1623392?utm_src=pdf-body
https://www.benchchem.com/product/b1623392?utm_src=pdf-body
https://www.benchchem.com/product/b1623392?utm_src=pdf-body
https://www.benchchem.com/product/b1623392?utm_src=pdf-body
https://en.wikipedia.org/wiki/Proflazepam
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1623392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value Reference

CAS Number 52829-30-8 [1]

Molecular Formula C18H16ClFN2O3 [1]

Molar Mass 362.79 g·mol−1 [1]

IUPAC Name

7-chloro-1-(2,3-

dihydroxypropyl)-5-(2-

fluorophenyl)-3H-1,4-

benzodiazepin-2-one

[1]

Molecular Structure
The molecular structure of Proflazepam is characterized by a core benzodiazepine ring system

with three substituents: a chloro group at position 7, a 2-fluorophenyl group at position 5, and a

2,3-dihydroxypropyl group at position 1.

Synthesis of Benzodiazepines: A General Overview
While a specific, detailed synthesis protocol for Proflazepam is not readily available in the

public domain, the synthesis of 1,4-benzodiazepines generally involves the use of 2-

aminobenzophenones as key precursors[2]. The general synthetic approach for this class of

compounds can be illustrated by the following workflow.
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Caption: Generalized synthetic workflow for 1,4-benzodiazepines.

Mechanism of Action: GABA-A Receptor Modulation
As a benzodiazepine, Proflazepam is presumed to exert its effects by acting as a positive

allosteric modulator of the gamma-aminobutyric acid (GABA) type A (GABA-A) receptor in the

central nervous system[2][3][4]. This interaction enhances the effect of the inhibitory

neurotransmitter GABA, leading to a decrease in neuronal excitability.

The signaling pathway is as follows:

GABA binds to the GABA-A receptor.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1623392?utm_src=pdf-body-img
https://www.benchchem.com/product/b1623392?utm_src=pdf-body
https://prospects.wum.edu.pl/index.php/pps/article/download/232/170/1415
https://www.benzoinfo.com/mechanism-of-action/
https://www.euda.europa.eu/publications/drug-profiles/benzodiazepines_en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1623392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proflazepam binds to the benzodiazepine site on the GABA-A receptor.

This binding event increases the frequency of the chloride channel opening.

The influx of chloride ions (Cl-) hyperpolarizes the neuron.

This hyperpolarization leads to the sedative, hypnotic, anxiolytic, anticonvulsant, and muscle

relaxant properties associated with benzodiazepines[3][4].
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Caption: Signaling pathway of Proflazepam at the GABA-A receptor.

Experimental Protocols: Analytical Methods for
Benzodiazepines
Specific experimental protocols for the analysis of Proflazepam are not detailed in the

available literature. However, a variety of established methods are used for the detection and

quantification of benzodiazepines in biological matrices and pharmaceutical formulations. A

general workflow for the analysis of benzodiazepines in a clinical or forensic setting is outlined

below.
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Caption: General experimental workflow for benzodiazepine analysis.

Key Analytical Techniques:

Immunoassays: Used for initial, rapid screening of urine samples for the presence of

benzodiazepines[5].

Chromatographic Methods:

High-Performance Liquid Chromatography (HPLC): A versatile technique for separating

and quantifying benzodiazepines.

Gas Chromatography-Mass Spectrometry (GC-MS): A highly specific and sensitive

method for confirmation and quantification.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): Offers very high

sensitivity and specificity, making it suitable for detecting low concentrations of

benzodiazepines and their metabolites.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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